Cas no 2137695-13-5 (rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid
• CAS No: 2137695-13-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 6249296
• PubChem ID: 165454784
• Update Time: 2025-05-20

rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-719277
• 3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid
• rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid
• 2137695-13-5

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(17)13-6-8-4-7(10(15)16)5-9(8)14/h7-9,14H,4-6H2,1-3H3,(H,13,17)(H,15,16)
• InChI Key： CPUGDGOWMBGEQP-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)CC1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid

Introduction to rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid (CAS No. 2137695-13-5)

Rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid (CAS No. 2137695-13-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of cyclopentane, characterized by its unique structural features and potential biological activities. The presence of a tert-butoxycarbonyl (Boc) protecting group and a hydroxyl group on the cyclopentane ring makes it an intriguing molecule for various applications, particularly in the development of novel therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is a common choice in organic synthesis due to its stability under mild conditions and ease of removal. This group protects the amino functionality during synthetic transformations, ensuring that the desired product is obtained with high purity and yield. The hydroxyl group on the cyclopentane ring adds further complexity to the molecule, potentially influencing its solubility, reactivity, and biological properties.

Recent studies have highlighted the potential of rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity in vitro. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid has also shown potential as an antiviral agent. A study conducted by a team of virologists demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings open up new avenues for the development of broad-spectrum antiviral therapeutics.

The structural diversity and functional groups present in rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid also make it an attractive candidate for drug delivery systems. Researchers at a leading pharmaceutical company have explored the use of this compound as a prodrug for targeted drug delivery. By conjugating it with specific targeting moieties, they were able to achieve enhanced cellular uptake and improved pharmacokinetic properties. This approach could significantly enhance the therapeutic efficacy and reduce side effects associated with conventional drug treatments.

In terms of synthetic methodology, several efficient routes have been developed for the preparation of rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid. One notable approach involves the use of asymmetric synthesis techniques to achieve high enantiomeric purity. This is crucial for optimizing biological activity and minimizing potential side effects. A recent publication in Organic Letters described a novel asymmetric catalytic method that yields the target compound with excellent enantioselectivity and high overall yield.

The safety profile of rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good tolerability in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, rac-(1R,3S,4S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylic acid (CAS No. 2137695-13-5) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, viral infections, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.